4-methoxy-N-(4-((6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl)amino)phenyl)benzenesulfonamide

• IUPAC Name: 4-methoxy-N-[4-[[6-(3-methylpyrazol-1-yl)pyridazin-3-yl]amino]phenyl]benzenesulfonamide
• InChI: InChI=1S/C21H20N6O3S/c1-15-13-14-27(25-15)21-12-11-20(23-24-21)22-16-3-5-17(6-4-16)26-31(28,29)19-9-7-18(30-2)8-10-19/h3-14,26H,1-2H3,(H,22,23)
• InChI Key: LFTKLRGQVYAHAH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1)C2=NN=C(C=C2)NC3=CC=C(C=C3)NS(=O)(=O)C4=CC=C(C=C4)OC
• Molecular Formula: C21H20N6O3S
• Molecular Weight: 436.5 g/mol

Description

4-methoxy-N-(4-((6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl)amino)phenyl)benzenesulfonamide is a useful research compound. Its molecular formula is C21H20N6O3S and its molecular weight is 436.49. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

A study on new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups revealed these compounds exhibit properties beneficial for photodynamic therapy (PDT). These properties include good fluorescence, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them potential Type II photosensitizers for cancer treatment through PDT (Pişkin, Canpolat, & Öztürk, 2020).

Antitumor and Cytotoxic Activities

Several benzenesulfonamides have been synthesized and tested for their cytotoxic and antitumor activities. Compounds with benzenesulfonamide moiety demonstrated interesting cytotoxic activities, indicating their potential for further anti-tumor activity studies. These activities were observed against human cytosolic isoforms, showcasing the importance of sulfonamides in developing new therapeutic agents (Gul et al., 2016).

Antimicrobial Activity

The synthesis of arylazopyrazole pyrimidone clubbed heterocyclic compounds containing a benzenesulfonamide moiety revealed significant antimicrobial activity against various bacteria and fungi. This highlights the potential use of benzenesulfonamide derivatives in developing new antimicrobial agents (Sarvaiya, Gulati, & Patel, 2019).